Cas no 813-78-5 (Dimethyl Phosphate)

Dimethyl Phosphate structure

Product Name:Dimethyl Phosphate

CAS No:813-78-5

Molecular Formula:C₂H₇O₄P

Molecular Weight:126.048341989517

MDL:MFCD00014887

CID:83090

PubChem ID:13134

Dimethyl Phosphate Properties

Names and Identifiers

- Dimethyl hydrogen phosphate
- Dimethyl Phosphate
- O,Dimethylhydrogenphosphate
- Methyl phosphate
- NSC 2676
- O,O-Dimethyl hydrogen phosphate
- O,O-Dimethyl phosphate
- Methyl phosphate ((MeO)2(HO)PO)
- 4-01-00-01259 (Beilstein Handbook Reference)
- Phosphoric acid dimethyl ester
- KFG
- Q2823255
- Dimethylphosphate
- NSC-2676
- SCHEMBL47754
- CS-0164327
- dimethoxyphosphinic acid
- Dimethylphosphate; Phosphoric acid, dimethyl ester;
- NCGC00255372-01
- BRN 1702242
- Dimethylhydrogenphosphate
- AI3-15058
- NSC2676
- DTXSID5025150
- 7-chloro-6-methylimidazo[1,2-a]pyrimidin-5(1H)-one
- Phosphoric acid, dimethyl ester
- HI4K2C9UEI
- 53396-59-1
- EINECS 212-389-6
- dimethyl phosphate, AldrichCPR
- Tox21_301411
- DTXCID205150
- UNII-HI4K2C9UEI
- dimethyl phosphoric acid
- NSC-289396
- BP-21444
- CAS-813-78-5
- AKOS015965163
- 813-78-5
- NS00014956
- DIMETHYL PHOSPHATE
- CHEBI:166474
- Dimethyl Phosphate (Olaparib Impurity)
- MFCD00014887
- NSC289396
- Methyl phosphate ((CH3O)2(HO)PO) (6CI)
- DMP
- STL556372
- SY002076
- DB-230239
- METHYL PHOSPHATE ((CH3O)2(HO)PO)
- KKUKTXOBAWVSHC-UHFFFAOYSA-N
- BBL102569
- +Expand
- MDL： MFCD00014887
- InChIKey： KKUKTXOBAWVSHC-UHFFFAOYSA-N
- Inchi： 1S/C2H7O4P/c1-5-7(3,4)6-2/h1-2H3,(H,3,4)
- SMILES： O=P(OC)(OC)O

Computed Properties

Exact Mass: 126.00800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 126.008
Heavy Atom Count: 7
Complexity: 81.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 55.8A^2

Experimental Properties

LogP: 0.37960
PSA: 65.57000
Refractive Index: 1.408-1.41
Boiling Point: 160 ºC
Flash Point: 50 ºC
Color/Form: Colorless or yellowish brown transparent liquid
Solubility: Soluble in water, alkaline solution, ethanol, chloroform, insoluble in benzene, ether and petroleum ether.
Density: 1.314

Dimethyl Phosphate Security Information

Safety Instruction： S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi C
Risk Phrases： 36/37/38-39/23/24/25-23/24/25-11-52/53-43-34-21/22

Dimethyl Phosphate Customs Data

HS CODE：2930909027
Customs Data：

China Customs Code:
2930909027

Overview:

2930909027 Compound containing one phosphorus atom and methyl ethyl propyl group(Excluding dinofop).Regulatory conditions:23(Import licenses for dual-use items and technologies,Export licenses for dual-use items and technologies).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

2.Import licenses for dual-use items and technologies
3.Export licenses for dual-use items and technologies

Summary:

2930909027 .supervision conditions:23(import license for dual-use item and technologies,export license for dual-use item and technologies).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Dimethyl Phosphate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00536I-1g	Dimethyl hydrogen phosphate	813-78-5		1g	$99.00
A2B Chem LLC	AC36602-1g	Dimethyl phosphate	813-78-5	95	1g	$106.00	2024-04-19
Aaron	AR0053EU-1g	Dimethyl hydrogen phosphate	813-78-5	96%	1g	$229.00
abcr	AB234496-1 g	Dimethyl hydrogen phosphate; .	813-78-5		1g	€129.00	2023-06-22
Apollo Scientific	OR10807-1g	Dimethyl hydrogen phosphate	813-78-5		1g	£45.00	2023-09-01
Chemenu	CM329257-1g	dimethyl hydrogen phosphate	813-78-5	95%+	1g	$231	2024-07-23
eNovation Chemicals LLC	Y1243913-250mg	Dimethyl hydrogen phosphate	813-78-5	96%	250mg	$170
Oakwood	239785-250mg	Dimethyl hydrogen phosphate	813-78-5	95%	250mg	$30.00	2024-07-19
TRC	D476995-100mg	Dimethyl Phosphate	813-78-5		100mg	$ 155.00	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D46180-1g	Dimethyl hydrogen phosphate	813-78-5	96%	1g	¥1548.0	2024-07-18

Dimethyl Phosphate Synthesis

Synthetic Circuit 1

10061-48-0

91-66-7

813-78-5

Reaction Conditions

Reference

Monomeric methyl metaphosphate: reactions with carbonyl groups

Satterthwait, Arnold C.; et al, Journal of the American Chemical Society, 1980, 102(13), 4464-72

Synthetic Circuit 2

512-56-1

813-78-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 3 - 4 h

Reference

Preparation and toxicity of some alkyl thiopyrophosphates

McIvor, R. A.; et al, Canadian Journal of Chemistry, 1956, 34, 1819-32

Synthetic Circuit 3

512-56-1

813-78-5

Reaction Conditions

1.1 Reagents: Potassium bicarbonate Solvents: Acetonitrile-d3 , Water ; 24 h, 50 °C

Reference

A Water- and Base-Stable Iminopyridine-Based Cage That Can Bind Larger Organic Anions

Zenka, Mattias; et al, European Journal of Inorganic Chemistry, 2023, 26(15),

Synthetic Circuit 4

67-56-1

813-78-5

Reaction Conditions

1.1 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Dichloromethane ; 0 °C; 2 h, 0 °C → rt
1.2 Reagents: Lithium bromide Solvents: Acetonitrile ; overnight, reflux
1.3 Reagents: Amberlite IR 120 Solvents: Methanol ; 10 min, rt

Reference

Tailoring the Specificity and Reactivity of a Mechanism-Based Inactivator of Glucocerebrosidase for Potential Therapeutic Applications

Rempel, Brian P.; et al, Angewandte Chemie, 2011, 50(44), 10381-10383

Synthetic Circuit 5

813-77-4

813-78-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 35 min, 0 °C

Reference

Reactivity of an electrophilic hypervalent iodine trifluoromethylation reagent with hydrogen phosphates-A mechanistic study

Santschi, Nico; et al, Journal of Fluorine Chemistry, 2012, 135, 83-86

Synthetic Circuit 6

813-77-4

813-78-5

Reaction Conditions

1.1 Solvents: Water ; 1 h, > rt

Reference

A Redox Strategy for Light-Driven, Out-of-Equilibrium Isomerizations and Application to Catalytic C-C Bond Cleavage Reactions

Ota, Eisuke; et al, Journal of the American Chemical Society, 2019, 141(4), 1457-1462

Synthetic Circuit 7

2524-03-0

813-78-5

Reaction Conditions

Reference

Oxidatively-induced formation of dialkyl hydrogen phosphonates from phosphorothionates

Wu, Shao Yong; et al, Phosphorus, 1990, 54(1-4), 221-4

Synthetic Circuit 8

298-00-0

813-78-5

Reaction Conditions

Reference

Oxidatively-induced formation of dialkyl hydrogen phosphonates from phosphorothionates

Wu, Shao Yong; et al, Phosphorus, 1990, 54(1-4), 221-4

Synthetic Circuit 9

122-14-5

813-78-5

Reaction Conditions

1.1 Solvents: Methanol , Water

Reference

Applications of thermospray liquid chromatography-mass spectrometry in photochemical studies of pesticides in water

Durand, G.; et al, Journal of Chromatography, 1991, 554(1-2), 233-50

Synthetic Circuit 10

131674-07-2

67-56-1

813-78-5

Reaction Conditions

Reference

Fragmentation of methyl hydrogen α-hydroxyiminophosphonates to monomeric methyl metaphosphate: stereochemistry and mechanism

Katzhendler, Jehoshua; et al, Journal of the Chemical Society, 1989, (6), 589-94

Synthetic Circuit 11

152-20-5

813-78-5

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid , Water Solvents: 1,2-Dimethoxyethane , Water

Reference

Direct evidence for phosphorane intermediates in the hydrolysis of 6-ring and acyclic thiophosphate esters

Cullis, Paul M.; et al, Tetrahedron Letters, 1988, 29(17), 2081-4

Synthetic Circuit 12

17144-52-4

813-78-5

Reaction Conditions

1.1 Reagents: Uranium oxide (UO2)

Reference

Effect of technological factors on the behavior of silicate luminophors for gas-discharge indicators in a high-frequency hydrogen discharge

Bukov, V. I.; et al, Sb. Nauch. Tr. VNII Lyuminoforov i Osobo Chist. Veshchestv, 1987, (33), 76-88

Synthetic Circuit 13

2157-98-4

813-78-5

Reaction Conditions

Reference

Microbial cleavage of various organophosphorus insecticides

Rosenberg, Arthur; et al, Applied and Environmental Microbiology, 1979, 37(5), 886-91

Synthetic Circuit 14

300-76-5

813-78-5

Reaction Conditions

Reference

Study and identification of fosbrom degradation products

Kubiak, Zoja; et al, Organika, 1978, 91, 91-7

Synthetic Circuit 15

334-88-3

813-78-5

Reaction Conditions

1.1 Reagents: Phosphoric acid

Reference

Photolysis of aryl esters of tri- and tetracoordinate phosphorus compounds

Shi, Min; et al, Phosphorus, 1991, 60(1-2), 1-14

Synthetic Circuit 16

4185-82-4

813-78-5

Reaction Conditions

1.1 Reagents: Water Solvents: Water

Reference

Phosphoenol pyruvamides. Amide-phosphate interactions in analogs of phosphoenol pyruvate

Kluger, Ronald; et al, Journal of the American Chemical Society, 1984, 106(14), 4017-20

Synthetic Circuit 17

598-62-9

813-78-5

Reaction Conditions

1.1 Reagents: Uranium oxide (UO2)

Reference

Kinetics of formation of zinc-silicate-based luminophors for gas-discharge indicators

Manashirov, O. Ya.; et al, Sb. Nauch. Tr. VNII Lyuminoforov i Osobo Chist. Veshchestv, 1987, (33), 71-6

Synthetic Circuit 18

62-73-7

813-78-5

Reaction Conditions

1.1 Solvents: Water

Reference

Identification of thermal decomposition products of dichlorvos by GC/FTIR and GC/MS

Guey, C. Robin; et al, Analusis, 1991, 19(10), 359-62

Synthetic Circuit 19

756-80-9

813-78-5

Reaction Conditions

Reference

Degradation of O,O-dimethyl phosphorodithioate by Thiobacillus thioparus TK-1 and Pseudomonas AK-2

Kanagawa, Takahiro; et al, Kenkyu Hokoku - Kogyo Gijutsuin Biseibutsu Kogyo Gijutsu Kenkyusho, 1983, (60), 35-45

Synthetic Circuit 20

765317-97-3

813-78-5

Reaction Conditions

1.1 Reagents: Methanol Solvents: Dichloromethane

Reference

Mercury trifluoroacetate-catalyzed conversion of Se-alkyl phosphoroselenolates into the corresponding phosphates

Wozniak, Lucyna A., Journal of Organometallic Chemistry, 2004, 689(17), 2745-2751

Synthetic Circuit 21

868-85-9

813-78-5

Reaction Conditions

Reference

Bisphosphonate prodrugs: Synthesis and biological evaluation in HuH7 hepatocarcinoma cells

Monteil, Maelle; et al, European Journal of Medicinal Chemistry, 2014, 77, 56-64

Synthetic Circuit 22

868-85-9

813-78-5

Reaction Conditions

1.1 Reagents: Pyridine , Iodine Solvents: Water

Reference

Nucleoside 3'-N,N-dialkylphosphonamidates: novel building blocks for oligonucleotide synthesis

Wada, Takeshi; et al, Tetrahedron Letters, 1990, 31(44), 6363-6

Synthetic Circuit 23

950-35-6

813-78-5

Reaction Conditions

1.1 Catalysts: Cerium hydroxide (Ce(OH)4), (T-4)- Solvents: Water ; 30 min, pH 10, rt

Reference

Metal Hydroxide/Polymer Textiles for Decontamination of Toxic Organophosphates: An Extensive Study of Wettability, Catalytic Activity, and the Effects of Aggregation

Dwyer, Derek B. ; et al, ACS Applied Materials & Interfaces, 2019, 11(34), 31378-31385

Dimethyl Phosphate Raw materials

Dimethyl Phosphate Preparation Products

Dimethyl Phosphate (813-78-5)

Dimethyl Phosphate Suppliers

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Nantong Reform Petro-chemical Co.,Ltd

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Shanghai Aladdin Biochemical Technology Co., Ltd

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Dimethyl Phosphate Related Literature

1. Radiolysis of di- and tri-methyl phosphates in oxygenated aqueous solution: a model system for DNA strand breakage

Man Nien Schuchmann,Clemens von Sonntag J. Chem. Soc. Perkin Trans. 2 1984 699
2. Enantioselective synthesis of chiral tetrasubstituted allenes: harnessing electrostatic and noncovalent interactions in a bifunctional activation model for N-triflylphosphoramide catalysis

Li-Han Zhu,Hai-Yan Yuan,Jing-Ping Zhang Org. Chem. Front. 2021 8 1510
3. α-Oxyiminophosphonates: chemical and physical properties. Reactions, theoretical calculations, and X-ray crystal structures of (E) and (Z)-dimethyl α-hydroxyiminobenzylphosphonates

Eli Breuer,Rafik Karaman,Amiram Goldblum,Dan Gibson,Haim Leader,Barry V. L. Potter,Jane H. Cummins J. Chem. Soc. Perkin Trans. 1 1988 3047
4. Photochemistry of phosphorus compounds. Part IX. Photolysis of trimethyl phosphate in aqueous solution

Hendrik P. Benschop,Mordehai Halmann J. Chem. Soc. Perkin Trans. 2 1974 1175
5. Multicomponent and multicatalytic asymmetric synthesis of furo[2,3-b]pyrrole derivatives: further insights into the mode of action of chiral phosphoric acid catalysts

Lara Cala,Pedro Villar,ángel R. de Lera,Francisco J. Fa?anás,Rosana álvarez,Félix Rodríguez Chem. Sci. 2020 11 9181
6. Synthesis, characterization and photocatalytic activity of Ag–TiO2 nanoparticulate film

P. V. R. K. Ramacharyulu,J. Praveen kumar,G. K. Prasad,A. R. Srivastava RSC Adv. 2015 5 1309
7. Deconstruction of lignocellulosic biomass with ionic liquids

Agnieszka Brandt,John Gr?svik,Jason P. Hallett,Tom Welton Green Chem. 2013 15 550
8. 125. The dimethyl phosphates of the rare-earth metals

Joseph K. Marsh J. Chem. Soc. 1939 554
9. 660. The reactions of organic phosphates. Part III. The hydrolysis of dimethyl phosphate

C. A. Bunton,M. M. Mhala,K. G. Oldham,C. A. Vernon J. Chem. Soc. 1960 3293
10. Interaction of Na+, K+, Mg2+ and Ca2+ counter cations with RNA

Stefan K. Kolev,Petko St. Petkov,Miroslav A. Rangelov,Dimitar V. Trifonov,Teodor I. Milenov,Georgi N. Vayssilov Metallomics 2018 10 659

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Cas no 813-78-5 (Dimethyl Phosphate)

Dimethyl Phosphate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dimethyl Phosphate Security Information

Dimethyl Phosphate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Summary:

Dimethyl Phosphate Price

Dimethyl Phosphate Synthesis

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Synthetic Circuit 22

Synthetic Circuit 23

Dimethyl Phosphate Raw materials

Dimethyl Phosphate Preparation Products

Dimethyl Phosphate Suppliers

Dimethyl Phosphate Related Literature

813-78-5 (Dimethyl Phosphate) Related Products